4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]

• IUPAC Name: 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]
• InChI: InChI=1S/C21H24N2OS/c1-24-17-9-7-8-16(14-17)15-25-20-18-10-3-4-11-19(18)22-21(23-20)12-5-2-6-13-21/h3-4,7-11,14,22H,2,5-6,12-13,15H2,1H3
• InChI Key: SIZKXLRRLYRWLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NC3(CCCCC3)NC4=CC=CC=C42
• Molecular Formula: C21H24N2OS
• Molecular Weight: 352.5 g/mol

Description

4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane] is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those bearing a 1,3,4-thiadiazole group, have been reported to exhibit a wide range of biological activities, including antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial effects .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through various mechanisms, such as free radical reactions, nucleophilic substitutions, and oxidations .

Biochemical Pathways

Compounds with similar structures have been shown to impact a variety of biochemical pathways, often related to their biological activities .

Result of Action

Compounds with similar structures have been reported to exhibit potent anti-proliferative activity against various human cancer cell lines .

Advantages and Limitations for Lab Experiments

The compound 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane] has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. However, this compound has certain limitations, such as its low solubility in aqueous solutions, which may limit its use in certain experimental conditions.

Future Directions

There are several future directions for the research on 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]. One potential direction is the further exploration of its anti-inflammatory and anti-tumor properties, with the aim of developing new drugs for the treatment of chronic inflammatory diseases and cancer. Another potential direction is the investigation of its potential applications in other fields, such as agriculture and biotechnology. Overall, the compound 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane] has significant potential for scientific research and development, and further exploration of its properties and applications is warranted.

Synthesis Methods

The synthesis of 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane] involves the reaction of 3-methoxybenzyl chloride with sodium sulfide in the presence of sodium iodide to form 3-methoxybenzylsulfanyl chloride. The subsequent reaction of 3-methoxybenzylsulfanyl chloride with 2-amino-1-cyclohexanone in the presence of triethylamine leads to the formation of 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane].

Scientific Research Applications

The compound 4-[(3-methoxyphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane] has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs for the treatment of cancer and other chronic inflammatory diseases.